Cas no 112381-98-3 (5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one)

• Product Name: 5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one
• CAS No: 112381-98-3
• Molecular Formula: C₈H₁₀N₂O
• Molecular Weight: 150.1778
• CID: 129754
• PubChem ID: 13809861

5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one Properties

Names and Identifiers

• 5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one
• 1H-Pyrrolo[1,2-a]imidazol-2(3H)-one,5,6-dimethyl-
• 1H-Pyrrolo[1,2-a]imidazol-2(3H)-one,5,6-dimethyl-(9CI)
• 2,3-dimethyl-6-nitro-phenol
• 4-Nitro-3-hydroxy-o-xylol
• 5,6-Dimethyl-2-nitro-phenol
• 5,6-dimethyl-2-oxo-2,3-dihydro-1H-pyrrolo<1,2-a>imidazole
• Nitroxylol
• Phenol,2,3-dimethyl-6-nitro
• 112381-98-3
• 5,6-dimethyl-1,3-dihydropyrrolo[1,2-a]imidazol-2-one

• InChIKey： WGICETGFKQPMMC-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10N2O/c1-5-3-7-9-8(11)4-10(7)6(5)2/h3H,4H2,1-2H3,(H,9,11)
• SMILES： CC1N2CC(=O)NC2=CC=1C

Computed Properties

• Exact Mass: 150.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 150.079312947g/mol
• Heavy Atom Count: 11
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 34Ų

Experimental Properties

• LogP: 1.19500
• PSA: 34.03000